2-(Butan-2-yloxy)-6-chloroaniline

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 2-butan-2-yloxy-6-chloroaniline
• InChI: InChI=1S/C10H14ClNO/c1-3-7(2)13-9-6-4-5-8(11)10(9)12/h4-7H,3,12H2,1-2H3
• InChI Key: PVQJUKYLWSYNPC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=C(C(=CC=C1)Cl)N

Description

2-(Butan-2-yloxy)-6-chloroaniline is a substituted aniline derivative featuring a chlorine atom at the 6-position and a butan-2-yloxy group (sec-butoxy) at the 2-position of the benzene ring. The compound’s molecular formula is C₁₀H₁₄ClNO, with a molecular weight of approximately 199.5 g/mol (calculated based on structural analysis). Its IUPAC name reflects the substitution pattern: the butan-2-yloxy group (-O-CH(CH₂CH₃)CH₂CH₃) is prioritized as a prefix, followed by the chloro substituent and the parent benzenamine structure .

This compound is hypothesized to serve as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where its lipophilic sec-butoxy group may enhance membrane permeability or modulate solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butan-2-yloxy)-6-chloroaniline typically involves the reaction of 6-chloroaniline with butan-2-ol in the presence of a suitable catalyst. The reaction conditions often include heating the mixture to a specific temperature to facilitate the formation of the desired product. The reaction can be represented as follows:

[ \text{6-chloroaniline} + \text{butan-2-ol} \xrightarrow{\text{catalyst}} \text{2-(Butan-2-yloxy)-6-chloroaniline} ]

Industrial Production Methods

In an industrial setting, the production of 2-(Butan-2-yloxy)-6-chloroaniline may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yloxy)-6-chloroaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

2-(Butan-2-yloxy)-6-chloroaniline has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yloxy)-6-chloroaniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system involved.

Comparison with Similar Compounds

Alkoxy Group Variations

• Butan-2-yloxy vs. The benzyloxy group’s aromatic ring may enhance π-π interactions in drug-receptor binding .

Halogen and Alkyl Substituents

• Chloro vs.
• Methyl vs. Alkoxy: 4-Chloro-2-methylbenzenamine (C₇H₈ClN, MW 141.6) lacks an oxygen-containing substituent, making it less polar and more volatile. Its methyl group is associated with carcinogenicity in occupational settings .

Dimerization and Sulfur Incorporation

• Disulfide Dimer :
  • 6,6'-Disulfanediylbis(2-chloroaniline) (C₁₂H₁₀Cl₂N₂S₂, MW 325.26) forms a disulfide-linked dimer, increasing thermal stability for applications in polymer additives. The sulfur bridges may also confer redox activity .

Research Findings and Trends

• Synthetic Utility : Alkoxy-substituted anilines are pivotal in Suzuki-Miyaura couplings and Ullmann reactions. The sec-butoxy group’s branched structure may hinder crystallization, aiding in liquid-phase reactions .
• Toxicity Considerations : Chloroanilines (e.g., 4-Chloro-2-methylbenzenamine) are flagged for toxicity, necessitating careful handling. The sec-butoxy group’s metabolic fate remains understudied .
• Fluorinated Analogs : Fluorine substitution (e.g., 2-Chloro-6-fluoroaniline) is increasingly explored for agrochemicals due to enhanced bioavailability and resistance to degradation .

Biological Activity

2-(Butan-2-yloxy)-6-chloroaniline is an organic compound that has garnered interest in various fields, particularly in medicinal chemistry and agrochemicals. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a butan-2-yloxy group and a chloro substituent on the aniline ring, with the molecular formula $C_{11}H_{16}ClN$. Its unique structure allows it to engage in diverse chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

The biological activity of 2-(Butan-2-yloxy)-6-chloroaniline is primarily attributed to its ability to interact with specific molecular targets within biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. Notably, it has been studied for:

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties, potentially inhibiting the growth of various pathogenic microorganisms.
• Anticancer Properties : Research indicates that 2-(Butan-2-yloxy)-6-chloroaniline may influence cellular processes such as proliferation and apoptosis, which are critical in cancer biology.

Antimicrobial Activity

A study examining the antimicrobial efficacy of 2-(Butan-2-yloxy)-6-chloroaniline found that it demonstrated significant inhibitory effects against several bacterial strains. The minimum inhibitory concentration (MIC) values were determined using standard broth dilution methods. The results indicated that the compound could be effective against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

This data suggests a potential application for this compound in developing new antimicrobial agents.

Anticancer Research

In another study focusing on the anticancer properties of various aniline derivatives, 2-(Butan-2-yloxy)-6-chloroaniline was evaluated for its ability to induce apoptosis in cancer cell lines. The compound was found to activate caspase pathways, leading to programmed cell death in human breast cancer cells.

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	10
HeLa (Cervical Cancer)	15

These findings highlight its potential as a lead compound for further development in cancer therapeutics.

Comparative Analysis with Similar Compounds

To understand the unique biological activity of 2-(Butan-2-yloxy)-6-chloroaniline, it is useful to compare it with structurally similar compounds. Below is a table summarizing key differences:

Compound Name	Structure Characteristics	Unique Features
4-Chloroaniline	Chloro group at para position	Lacks alkoxy substituent
2-(Ethoxy)-4-chloroaniline	Ethoxy group instead of butoxy	Shorter alkoxy chain
3-(Butylamino)-4-chlorophenol	Amino group at meta position	Different positioning of functional groups
2-(Butan-2-yloxy)-6-chloroaniline	Butoxy group and chloro substituent	Potentially distinct biological activities

The unique combination of functional groups in 2-(Butan-2-yloxy)-6-chloroaniline may contribute to its distinct biological activities compared to these similar compounds.